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Compound of Interest

Compound Name: Verbenacine

Cat. No.: B158102

Introduction

Verbenacine, a diterpenoid compound, has garnered interest within the scientific community
for its potential therapeutic applications. Isolated from medicinal plants such as Salvia
verbenaca and Wedelia trifida, this molecule exhibits a range of biological activities, including
anti-inflammatory and anticancer properties.[1] This in-depth technical guide serves as a
comprehensive resource for researchers, scientists, and drug development professionals,
providing a detailed overview of the chemical properties of Verbenacine. The guide will delve
into its structure, physicochemical characteristics, stability, and reactivity, and will also provide
adaptable experimental protocols for its analysis and evaluation.

Chemical Structure and Physicochemical Properties

Verbenacine is chemically identified as 3a-hydroxy-19-carboxykaur-15-ene.[2][3] Its tetracyclic
diterpenoid structure, belonging to the ent-kaurane class, is the foundation of its chemical
behavior and biological activity.[4][5]

Structural Elucidation

The structure of Verbenacine has been elucidated using various spectroscopic techniques,
including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2][6] The
presence of a hydroxyl group at the 3a position, a carboxylic acid at the 19th position, and a
double bond between carbons 15 and 16 are key structural features.
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Physicochemical Data

A summary of the key physicochemical properties of Verbenacine is presented in the table
below. This data is crucial for its handling, formulation, and the design of experimental

protocols.
Property Value Source
Molecular Formula C20H3003 [6]
Molecular Weight 318.45 g/mol N/A
Melting Point 229-230°C N/A
Appearance Colorless solid [6]
Solubility Soluble in DMSO N/A

Note: Quantitative solubility data in a range of common laboratory solvents is not readily
available in the current literature. Researchers are advised to perform solubility tests to
determine optimal solvent systems for their specific applications. A general protocol for
solubility determination is provided in Section 4.1.

Synthesis and Isolation

Currently, there are no published reports on the total chemical synthesis of Verbenacine.
Therefore, the primary method for obtaining this compound is through isolation from its natural
plant sources.

Isolation from Salvia verbenaca

Verbenacine can be isolated from the aerial parts of Salvia verbenaca. A general workflow for
the isolation and purification of diterpenoids from plant material is outlined below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b158102?utm_src=pdf-body
https://www.researchgate.net/publication/5333468_Verbenacine_and_Salvinine_Two_New_Diterpenes_from_Salvia_verbenaca
https://www.researchgate.net/publication/5333468_Verbenacine_and_Salvinine_Two_New_Diterpenes_from_Salvia_verbenaca
https://www.benchchem.com/product/b158102?utm_src=pdf-body
https://www.benchchem.com/product/b158102?utm_src=pdf-body
https://www.benchchem.com/product/b158102?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sources

1. Phytochemistry and Biological Properties of Salvia verbenaca L.: A Comprehensive
Review - PMC [pmc.ncbi.nlm.nih.gov]

2. Verbenacine and salvinine: two new diterpenes from Salvia verbenaca - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Anticancer Effects and Mechanisms of Berberine from Medicinal Herbs: An Update
Review - PMC [pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and
call for further research - PMC [pmc.ncbi.nim.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Verbenacine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158102#chemical-properties-of-verbenacine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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